Cas no 1380921-45-8 (4-chloro-3-fluoro-5-nitrobenzonitrile)

• Product Name: 4-chloro-3-fluoro-5-nitrobenzonitrile
• CAS No: 1380921-45-8
• MF: C₇H₂ClFN₂O₂
• MW: 200.55438375473
• MDL: MFCD23161612
• CID: 4595546
• Update Time: 2025-05-24

4-chloro-3-fluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-fluoro-5-nitrobenzonitrile
• Benzonitrile, 4-chloro-3-fluoro-5-nitro-

• MDL： MFCD23161612
• Inchi： 1S/C7H2ClFN2O2/c8-7-5(9)1-4(3-10)2-6(7)11(12)13/h1-2H
• InChI Key： KKGKVPMYJVOIRR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC([N+]([O-])=O)=C(Cl)C(F)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-chloro-3-fluoro-5-nitrobenzonitrile

4-Chloro-3-Fluoro-5-Nitrobenzonitrile: A Comprehensive Overview

4-Chloro-3-fluoro-5-nitrobenzonitrile, identified by the CAS number 1380921-45-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzonitrile core substituted with chlorine, fluorine, and nitro groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 4-chloro-3-fluoro-5-nitrobenzonitrile involves a series of carefully designed chemical reactions, often employing multi-step processes to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and coupling reactions, to optimize the synthesis process.

The structural features of 4-chloro-3-fluoro-5-nitrobenzonitrile make it an excellent candidate for applications in drug discovery and development. The presence of electron-withdrawing groups like chlorine, fluorine, and nitro enhances the compound's reactivity and stability, making it suitable for use as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a lead compound in the development of novel pharmaceutical agents targeting various diseases, including cancer and infectious diseases.

In addition to its role in drug discovery, 4-chloro-3-fluoro-5-nitrobenzonitrile has found applications in materials science, particularly in the development of advanced materials such as polymers and coatings. The compound's ability to undergo various chemical transformations makes it a versatile building block for constructing complex molecular architectures. Researchers have reported its use in the synthesis of functional polymers with tailored properties, including improved thermal stability and mechanical strength.

The electronic properties of 4-chloro-3-fluoro-5-nitrobenzonitrile have also been explored in the context of organic electronics. The molecule's ability to act as an electron-deficient aromatic system makes it a promising candidate for use in organic semiconductors and optoelectronic devices. Recent studies have demonstrated its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it contributes to enhanced device performance.

The environmental impact of 4-chloro-3-fluoro-5-nitrobenzonitrile has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These investigations are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 4-chloro-3-fluoro-5-nitrobenzonitrile, with its unique molecular structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing advancements further expanding its potential uses. As researchers continue to explore its properties and develop innovative synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.